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Compound of Interest

Compound Name: SB 271046 Hydrochloride

Cat. No.: B1662228

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate and
essential safety and logistical information for SB 271046 Hydrochloride, a potent and
selective 5-HT6 receptor antagonist. The following procedural guidance is designed to build
trust and provide value beyond the product itself, ensuring a safe laboratory environment.

While SB 271046 Hydrochloride is not classified as hazardous according to the Globally
Harmonized System (GHS), it may cause irritation to the mucous membranes and upper
respiratory tract.[1] Potential routes of harmful exposure include inhalation, ingestion, and skin
absorption.[1] The toxicological properties of this compound have not been fully investigated.[1]

Chemical and Physical Properties

A summary of the key quantitative data for SB 271046 Hydrochloride is presented below for
easy reference.
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Property Value

Molecular Weight 488.45 g/mol

Formula C20H22CIN303S2-HCI

Purity >98% (HPLC)[2]

CAS Number 209481-24-3[2]

Storage Desiccate at room temperature[2]

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when
handling SB 271046 Hydrochloride. The selection of appropriate PPE is a critical step in
ensuring laboratory safety.

Equipment Specification Rationale

Gloves Nitrile or latex gloves Prevents skin contact.

Protects eyes from dust and

Eye Protection Safety goggles or glasses

splashes.

Protects skin and clothing from
Lab Coat Standard laboratory coat o

contamination.

Recommended when handling

) ) ] the powder outside of a

Respiratory Protection NIOSH-approved respirator

ventilated enclosure to prevent

inhalation of dust particles.[1]

Experimental Protocols: Step-by-Step Handling
Procedures

The following protocols provide detailed methodologies for the safe handling of SB 271046
Hydrochloride during common laboratory procedures.
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1. Weighing the Compound:

o Step 1: Preparation: Before handling, ensure you are wearing the appropriate PPE (lab coat,
gloves, and safety glasses).

e Step 2: Engineering Controls: Conduct the weighing of the powdered compound inside a
chemical fume hood or a ventilated balance enclosure to minimize inhalation risk.

e Step 3: Weighing: Use a clean spatula to carefully transfer the desired amount of SB 271046
Hydrochloride to a tared weigh boat or container. Avoid creating dust.

o Step 4: Clean-up: After weighing, carefully clean the spatula and the weighing area with a
damp cloth to remove any residual powder. Dispose of the cloth in the appropriate chemical
waste stream.

2. Preparing Stock Solutions:
» Step 1: Personal Protective Equipment: Don a lab coat, gloves, and safety goggles.
e Step 2: Location: Perform the dissolution of the compound in a chemical fume hood.

o Step 3: Dissolution: Add the appropriate solvent to the vessel containing the weighed SB
271046 Hydrochloride. Swirl or vortex gently to dissolve.

o Step 4: Storage: Once dissolved, cap the container securely and label it clearly with the
compound name, concentration, solvent, and date of preparation. Store as recommended.

Emergency Procedures

In the event of accidental exposure, follow these first-aid measures immediately.[1]
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Exposure Route First-Aid Measures

Immediately flush eyes with plenty of water for
Eye Contact ) ) .
at least 15 minutes. Seek medical attention.[1]

Wash the affected area with soap and plenty of
Skin Contact water for at least 15 minutes. Remove

contaminated clothing.[1]

Wash out the mouth with water, provided the
Ingestion person is conscious. Do NOT induce vomiting.

Seek medical attention.[1]

) Move the person to fresh air. If breathing is
Inhalation . . .
difficult, seek medical attention.

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is crucial for maintaining a safe
laboratory.

Spill Response:

In the event of a spill, contain the material and transfer it to a chemical waste container.[1] For
larger spills, wear a NIOSH-approved self-contained breathing apparatus, rubber boots, safety
goggles, and heavy rubber gloves.[1] Avoid raising dust and ensure adequate ventilation.[1]

Disposal Plan:

Dispose of SB 271046 Hydrochloride and any contaminated materials in accordance with
local, state, and federal regulations. Unused material should be treated as chemical waste and
disposed of through a licensed waste disposal company. Do not dispose of it down the drain or
in the regular trash.
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Caption: Workflow for Safe Handling of SB 271046 Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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